Cas no 14009-28-0 (4-chloro-7-methyltetraphene)

• Product Name: 4-chloro-7-methyltetraphene
• CAS No: 14009-28-0
• MF: C₁₉H₁₃Cl
• MW: 276.759524106979
• CID: 903006
• PubChem ID: 98862
• Update Time: 2025-04-19

4-chloro-7-methyltetraphene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-methyltetraphene
• 10H-Pyrimido[4,5-b]carbazole, 4-chloro-10,11-dimethyl-
• 4-chloro-10,11-dimethyl-10H-pyrimido[4,5-b]carbazole
• 4'-Chloro-10-methyl-1,2-benzanthracene
• CTK3D3302
• 4-Chloro-7-methylbenz[a]anthracene
• 4-Chloro-7-methylbenz(a)anthracene
• NSC-171455
• 4-chloro-7-methylbenzo[a]anthracene
• UNII-DAP59L74BX
• Benz(a)anthracene, 4-chloro-7-methyl-
• NSC 171455
• DAP59L74BX
• Benz[a]anthracene, 4-chloro-7-methyl-
• AKOS024341194
• 14009-28-0
• NSC171455
• DTXSID90930701

• Inchi： 1S/C19H13Cl/c1-12-14-6-3-2-5-13(14)11-18-15(12)9-10-17-16(18)7-4-8-19(17)20/h2-11H,1H3
• InChI Key： LUGMZOXWCOHFCI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=CC1=C(C)C3C=CC=CC=3C=C12

Computed Properties

• Exact Mass: 276.07069
• Monoisotopic Mass: 276.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 6.10800